Cas no 896328-55-5 (5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 896328-55-5
• MF: C₁₉H₁₇F₂NO₆S₂
• MW: 457.468189954758
• CID: 6039248
• PubChem ID: 16032934
• Update Time: 2025-06-10

5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide
• 5-fluoro-N-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-2-methoxybenzenesulfonamide
• AKOS002070048
• G857-1555
• 5-fluoro-N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-2-methoxybenzene-1-sulfonamide
• MFCD06734750
• CHEMBL1411540
• 5-fluoro-N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furyl)ethyl]-2-methoxybenzenesulfonamide
• F2569-0775
• 896328-55-5
• AKOS021656377
• 5-fluoro-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-2-methoxybenzenesulfonamide
• HMS1906B13
• NCGC00137352-01

• Inchi： 1S/C19H17F2NO6S2/c1-27-16-9-6-14(21)11-18(16)30(25,26)22-12-19(17-3-2-10-28-17)29(23,24)15-7-4-13(20)5-8-15/h2-11,19,22H,12H2,1H3
• InChI Key： LQGKFCWYHSAMMW-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=C(F)C=C2)(=O)=O)C2=CC=CO2)(=O)=O)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 457.04653593g/mol
• Monoisotopic Mass: 457.04653593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide (CAS: 896328-55-5)

The compound 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide (CAS: 896328-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific molecular targets, such as carbonic anhydrases and tyrosine kinases. These findings suggest its potential utility in the treatment of diseases such as cancer, glaucoma, and neurodegenerative disorders. Notably, the compound's selectivity profile and low toxicity in animal models highlight its promise as a candidate for drug development.

Pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties of 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide. The compound demonstrates good oral bioavailability and a relatively long half-life, which are desirable characteristics for therapeutic agents. Additionally, metabolic stability studies indicate minimal hepatic clearance, reducing the likelihood of drug-drug interactions.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-fluoro-N-2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl-2-methoxybenzene-1-sulfonamide represents a promising lead compound in medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Continued research efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications.